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For researchers, scientists, and drug development professionals, Promega offers a versatile
portfolio of cell-free protein expression systems. These in vitro platforms provide a rapid and
efficient alternative to traditional cell-based expression, enabling the synthesis of functional
proteins within hours. This guide delves into the core principles, technical specifications, and
experimental workflows of Promega's key cell-free systems, offering a comprehensive
resource for harnessing the power of in vitro protein synthesis for a wide range of applications,
from functional genomics and proteomics to high-throughput screening.[1][2][3][4]

Cell-free protein synthesis circumvents the complexities and limitations of using living cells,
such as issues with protein toxicity, solubility, and the need for extensive cell culture.[2][3][5]
These systems are open reactions, allowing for direct manipulation of the synthesis
environment and the incorporation of labels or modified amino acids.[3][4][5] Promega's
offerings are broadly categorized into prokaryotic systems, derived from E. coli extracts, and
eukaryotic systems, which utilize extracts from rabbit reticulocytes, wheat germ, or insect cells.

[2][41[6][7]

Core Systems: A Comparative Overview

Promega's portfolio is designed to meet diverse research needs, from high-yield protein
production for structural studies to the synthesis of functional eukaryotic proteins with post-
translational modifications. The primary systems include the prokaryotic S30 T7 High-Yield
Protein Expression System and the eukaryotic TNT® (Translated/Transcribed) Quick Coupled
Transcription/Translation Systems.
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Typical Protein Yield

Up to 500 pg/mL[2][3]
[B1[9][10]

Up to 5 pg/mL[11]

Moderate yields,
suitable for analytical

applications[11][12]

Reaction Time

Approximately 1
hour[8][9][10]

60-90 minutes[11][12]
[13]

60-90 minutes[11][12]

Template DNA

Plasmid with T7
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Circular plasmid with

Key Advantages

ribosome binding product with T7 SP6 promoter[11][12]
site[8][9][14] promoter[11][12][13]
High protein yield,

Expresses

suitable for high-
throughput screening;
protease deficient
extract enhances
protein stability.[2][8]
[14][15]

mammalian proteins
in a native-like
environment, allowing
for post-translational
modifications.[2][5][11]

Similar to TNT® T7,
for use with SP6
promoter-containing

vectors.[12]

Primary Applications

Protein-protein
interactions, protein-
DNA interactions,
enzyme activity
assays, antibody

production.[8]

GST pull-downs, gel
shift assays, co-
immunoprecipitation,
characterization of
protein modifications.
[12][16]

Similarto TNT® T7,
for applications
requiring analysis of
proteins from SP6

vectors.[12]

Experimental Workflows and Methodologies

The following sections provide detailed protocols for two of Promega's most widely used cell-

free protein expression systems.
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S30 T7 High-Yield Protein Expression System:
Experimental Protocol

This system is engineered for high-level protein expression from plasmid DNA containing a T7
promoter and a ribosome binding site.[8][9][14] The E. coli S30 extract is deficient in OmpT
endoproteinase and lon protease, which increases the stability of the expressed protein.[10]
[14]

Materials:

e S30 T7 High-Yield Protein Expression System components (T7 S30 Extract, S30 Premix
Plus)

e S30 T7 Control DNA (or user-provided plasmid DNA at =500 ng/uL)
e Nuclease-free water

e |ncubator or water bath at 24-37°C

SDS-PAGE analysis reagents

Procedure:

e Thaw the T7 S30 Extract and S30 Premix Plus on ice.

o Gently vortex the S30 Premix Plus to ensure it is homogeneous.

 In a sterile, nuclease-free microcentrifuge tube, assemble the reaction on ice by adding the
components in the following order:

o S30 Premix Plus: 20 pL
o T7 S30 Extract: 15 pL
o Template DNA (e.g., S30 T7 Control DNA at 500 ng/uL): 1 pug (2 pL)

o Nuclease-Free Water: to a final volume of 50 pL
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» Mix the reaction gently by pipetting.

e Incubate the reaction at 24—37°C for 1 hour.[14] For larger proteins, the incubation time can
be extended.

» Following incubation, the reaction can be placed on ice or stored at -20°C.

e Analyze the expressed protein by SDS-PAGE followed by Coomassie blue staining or other
detection methods.[14]

TNT® T7 Quick Coupled Transcription/Translation
System: Experimental Protocol

This system utilizes a rabbit reticulocyte lysate to perform coupled transcription and translation
in a single tube, making it ideal for the rapid synthesis of eukaryotic proteins.[11][12]

Materials:

TNT® T7 Quick Coupled Transcription/Translation System components (TNT® Quick Master
Mix)

T7 Luciferase Control DNA (or user-provided circular plasmid or PCR product with a T7
promoter)

Nuclease-free water

Incubator or water bath at 30°C

SDS-PAGE analysis reagents

Procedure:

e Thaw the TNT® Quick Master Mix on ice.[13]

¢ Gently vortex the master mix to ensure it is homogeneous.

« In a sterile, nuclease-free microcentrifuge tube, assemble the 50 pL reaction on ice by
adding the components in the following order:
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o TNT® Quick Master Mix: 40 pL

o Template DNA (0.2—-2.0 pg of circular plasmid or PCR product): 1 pg is recommended for
initial experiments[11][12]

o Nuclease-free water: to a final volume of 50 pL
» Mix the reaction by gently flicking the tube.
 Incubate the reaction at 30°C for 60—90 minutes.[11][12][13]
« After incubation, the reaction can be analyzed immediately or stored at -20°C.

* Analyze the synthesized protein by SDS-PAGE and autoradiography (if using labeled amino
acids) or other detection methods.[13]

Visualizing the Workflows

To better understand the processes involved, the following diagrams illustrate the core
concepts and experimental workflows.

Cell-Free System

Translation Factors,
Amino Acids, tRNA, Energy

T7 RNA Polymerase
Synthesized Protein

Click to download full resolution via product page
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Caption: Coupled Transcription and Translation Workflow.
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Caption: S30 T7 High-Yield System Experimental Workflow.
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Caption: TNT® Quick Coupled System Experimental Workflow.

Conclusion

Promega’'s cell-free protein expression systems offer a powerful and flexible platform for
modern life science research. By providing a means to rapidly synthesize proteins without the
constraints of living cells, these systems accelerate the pace of discovery in functional
genomics, proteomics, and drug development. The choice between a prokaryotic or eukaryotic
system will depend on the specific research goals, with the S30 T7 High-Yield system being
ideal for large-scale protein production and the TNT® systems excelling at producing functional
eukaryotic proteins. This guide provides the foundational knowledge for researchers to
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confidently select and implement the optimal Promega cell-free system for their experimental
needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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